Cas no 2171785-42-3 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid)
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid
- 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid
- EN300-1526405
- 2171785-42-3
-
- Inchi: 1S/C27H32N2O6/c1-26(2,34-3)15-22(23(30)31)28-24(32)27(13-8-14-27)29-25(33)35-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,8,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: AXTOAACNGIBLEP-UHFFFAOYSA-N
- SMILES: O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC(C)(C)OC
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526405-0.05g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-0.1g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-0.25g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-0.5g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-1.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-2.5g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-5.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-10.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1526405-50mg |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1526405-100mg |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methoxy-4-methylpentanoic acid |
2171785-42-3 | 100mg |
$2963.0 | 2023-09-26 |
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid
Comprehensive Analysis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid (CAS No. 2171785-42-3)
The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid (CAS No. 2171785-42-3) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclobutyl backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and proteomics studies.
One of the key features of CAS No. 2171785-42-3 is its Fmoc-protected amino acid moiety, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group provides stability during synthesis while being easily removable under mild conditions, making it ideal for constructing complex peptide chains. This property aligns with current trends in precision medicine, where customized peptides are designed for targeted therapies. The compound’s methoxy-4-methylpentanoic acid segment further enhances its solubility and compatibility with biomolecular systems.
In the context of AI-driven drug design, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid has garnered attention for its potential in computational chemistry models. Researchers are leveraging machine learning algorithms to predict its interactions with protein targets, a topic frequently searched in scientific databases. Its cyclobutyl ring also contributes to conformational rigidity, a desirable trait for enzyme inhibitors and receptor modulators.
The compound’s applications extend to bioconjugation techniques, where it serves as a linker for attaching fluorescent probes or therapeutic payloads to biological macromolecules. This aligns with the growing demand for theranostic agents—a fusion of therapy and diagnostics—in oncology research. Users often search for “Fmoc-amino acid derivatives” or “peptide-based drug delivery”, highlighting the relevance of CAS No. 2171785-42-3 in these areas.
From a synthetic chemistry perspective, the compound’s stereochemical purity and functional group compatibility make it a versatile building block. Recent publications emphasize its utility in click chemistry and bioorthogonal reactions, which are pivotal for in vivo labeling studies. These attributes resonate with searches for “advanced peptide synthesis reagents” and “non-natural amino acids”.
Quality control of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid is critical, as impurities can affect downstream biological assays. Analytical methods such as HPLC and mass spectrometry are commonly employed, topics frequently queried in laboratory forums. The compound’s CAS No. 2171785-42-3 serves as a unique identifier for procurement and regulatory compliance, ensuring traceability in GMP environments.
In summary, CAS No. 2171785-42-3 represents a cutting-edge tool for peptide engineering and molecular biology. Its integration into high-throughput screening platforms and personalized medicine initiatives underscores its importance in modern science. As the demand for tailored therapeutics grows, this compound will likely remain a focal point in both academic and industrial research.
2171785-42-3 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4-methoxy-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)